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Thermophysical Properties of 2-Fluorobutane

The following table consolidates key properties of 2-Fluorobutane (C₄H₉F, CAS 359-01-3) from the

National Institute of Standards and Technology (NIST) and other chemical sources [1] [2] [3].

Property Value Unit Source / Notes

Molecular Formula C₄H₉F - [1] [3]

Molar Mass 76.114 g/mol [1]

Normal Boiling Point 289.75 (calc.) K Joback Calculated Property [2]

25.0 °C Experimental Value [3]

Melting Point 120.43 (calc.) K Joback Calculated Property [2]

-121 °C Experimental Value [3]

Critical Temperature 445.48 (calc.) K Joback Calculated Property [2]

Critical Pressure 3722.56 (calc.) kPa Joback Calculated Property [2]
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Property Value Unit Source / Notes

Critical Density 0.272 m³/kmol Joback Calculated Property [2]

Liquid Density 0.77 g/mL @ 15°C [3]

According to NIST Web Thermo Tables, experimentally derived data is available for this compound,

including boiling temperature as a function of pressure and phase boundary pressure as a function of

temperature [1]. The dataset is extensive, also covering properties like enthalpy of vaporization, heat

capacity, viscosity, and thermal conductivity for both liquid and gas phases.

Experimental Vapor-Liquid Equilibrium (VLE) Protocols

The core data on liquid-gas equilibrium is typically measured using highly accurate experimental methods.

Although the specific protocol for 2-fluorobutane was not detailed in the results, the following method,

described for related fluorinated compounds, is representative of the state-of-the-art approach.
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Start VLE Measurement

Apparatus Setup:
'Static-Analytic' Method

Introduce Sample
(Pure 2-Fluorobutane)

Set Temperature (T)
and Allow Equilibrium

Extract Phases via
Rapid Online Sampler (ROLSI)

Analyze Composition
(e.g., Gas Chromatography)

Measure Equilibrium
Pressure (P)

Repeat for New T

Yes

Model Data with
Peng-Robinson EOS

No
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Report VLE Data

Click to download full resolution via product page

Experimental VLE Workflow

The "static-analytic" method is a standard for high-quality VLE data measurement [4]:

Apparatus: A key component is the Rapid Online Sampler-Injector (ROLSI), which allows for direct

sampling of the liquid and vapor phases while the mixture is at equilibrium within a cell [4].
Procedure: The pure substance (or mixture) is brought to a precise, constant temperature. Once

equilibrium between the liquid and vapor phases is established (typically waiting at least 10 minutes
after stabilization), the ROLSI sampler is used to withdraw micro-samples from each phase for

analysis [4].
Analysis: The composition of the samples is most often determined using Gas Chromatography
(GC).
Data Correlation: The experimental data (Temperature, Pressure, Composition) is then correlated

with a thermodynamic model. The Peng-Robinson Equation of State (EOS), often coupled with the
Mathias-Copeman alpha function and Wong-Sandler mixing rules, is widely used for this purpose

[4].

How to Proceed for a Complete Phase Diagram

The search results indicate that a full graphical phase diagram for 2-fluorobutane is not readily available in

the public domain. However, you can take the following steps to obtain or construct one:

Access the NIST Database: The most reliable course of action is to directly access the NIST Web
Thermo Tables (WTT) database cited in the search results [1]. It contains the underlying data for the
liquid-gas phase boundary. Professional or institutional subscriptions may be required for full access.

Construct the Diagram: Using the tabulated data from NIST for "Phase boundary pressure
(Liquid in equilibrium with Gas) as a function of Temperature", you can plot the liquid-gas

coexistence curve yourself [1]. This curve is a central part of the phase diagram.
Consult Primary Literature: A thorough search of scientific journals (e.g., Journal of Chemical &
Engineering Data) may yield publications that include the phase diagram or all the necessary data to
plot it for 2-fluorobutane.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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